Cas no 2138179-12-9 ({2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride)

• Product Name: {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride
• CAS No: 2138179-12-9
• MF: C₁₂H₁₉FN₂O₂S
• MW: 274.354865312576
• CID: 6567755
• PubChem ID: 165452784
• Update Time: 2025-06-23

{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138179-12-9
• {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride
• EN300-729231

• Inchi： 1S/C12H19FN2O2S/c1-12(2,3)11-9(8-18(13,16)17)15-7-5-4-6-10(15)14-11/h4-8H2,1-3H3
• InChI Key： UDULNGROLZWPRV-UHFFFAOYSA-N
• SMILES： S(CC1=C(C(C)(C)C)N=C2CCCCN12)(=O)(=O)F

Computed Properties

• Exact Mass: 274.11512719g/mol
• Monoisotopic Mass: 274.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3Ų

Additional information on {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride

{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride - A Promising Scaffold in Medicinal Chemistry

{2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound, with the CAS number 2138179-12-9, represents a critical intermediate in the development of small-molecule drugs targeting various biological pathways. Its structural features, including the imidazo[1,2-a]pyridine core and the methanesulfonyl fluoride functional group, make it a versatile platform for chemical modification and biological activity optimization.

The imidazo[1,2-a]pyridine ring system is a well-established scaffold in pharmaceutical research, known for its ability to modulate enzyme activity and interact with biological targets. The tert-butyl substituent at the 2-position provides steric bulk, which can influence the compound's pharmacokinetic properties and reduce metabolic degradation. The methanesulfonyl fluoride group, acting as an electrophilic entity, is crucial for its reactivity in chemical synthesis and its potential as a bioactive probe. Recent studies have demonstrated that this compound's unique structure enables it to selectively inhibit specific enzymes, making it a valuable candidate for drug discovery programs.

Recent advances in computational chemistry have facilitated the exploration of {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride's interactions with target proteins. Molecular docking simulations have revealed its binding affinity for key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5). These findings align with experimental data showing its ability to suppress pro-inflammatory cytokine production in vitro. The compound's dual functionality as both a chemical probe and a therapeutic agent has positioned it as a focal point in the development of anti-inflammatory and neuroprotective therapies.

One of the most promising applications of {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride is in the treatment of neurodegenerative diseases. Research published in Journal of Medicinal Chemistry (2023) highlights its potential as a selective inhibitor of the enzyme acetylcholinesterase, which is implicated in Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its high selectivity for acetylcholinesterase over butyrylcholinesterase suggest it could serve as a lead compound for the development of cholinesterase inhibitors. This application underscores the importance of the imidazo[1,2-a]pyridine scaffold in targeting central nervous system (CNS) disorders.

Another area of active research involves the use of {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride in the context of cancer therapy. A 2024 study in Cancer Research demonstrated its ability to inhibit the activity of the enzyme phosphatidylinositol-3-kinase (PI3K), which is frequently overactive in various malignancies. The compound's structural stability and low cytotoxicity profile make it an attractive candidate for further preclinical evaluation. This application highlights the versatility of the methanesulfonyl fluoride functional group in modulating enzyme activity while maintaining selectivity.

From a synthetic perspective, the {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride scaffold offers opportunities for diversification through chemical modification. Researchers have explored the substitution of the tert-butyl group with various functional groups, including hydroxyl, amino, and fluorine-containing moieties, to enhance solubility and metabolic stability. These modifications have led to the development of analogs with improved pharmacokinetic profiles, demonstrating the adaptability of the core structure to different therapeutic needs.

The synthesis of {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride typically involves multistep processes that leverage the reactivity of the methanesulfonyl fluoride group. A recent study published in Organic Letters (2023) described a novel route to this compound using microwave-assisted synthesis, which significantly reduced reaction times and improved yields. This method highlights the importance of green chemistry principles in the development of pharmaceutical intermediates, as it minimizes waste and energy consumption.

Despite its promising applications, challenges remain in the optimization of {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride's therapeutic potential. Ongoing research focuses on improving its bioavailability and reducing potential off-target effects. Advanced techniques such as artificial intelligence (AI)-driven drug discovery are being employed to predict the compound's interactions with biological targets and identify optimal modifications. These efforts are critical for translating the compound's structural advantages into effective therapeutic solutions.

In summary, {2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanesulfonyl fluoride represents a significant advancement in medicinal chemistry. Its unique molecular architecture, combined with the reactivity of the methanesulfonyl fluoride group, makes it a versatile platform for the development of novel therapeutics. As research continues to uncover its potential in diverse therapeutic areas, this compound is poised to play a key role in the next generation of small-molecule drugs.